Cas no 2229603-96-5 (3-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid)

• Product Name: 3-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid
• CAS No: 2229603-96-5
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6129476
• PubChem ID: 165838516
• Update Time: 2025-10-05

3-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid
• 2229603-96-5
• EN300-1824855

• Inchi： 1S/C12H17NO4/c1-12(2,5-10(14)15)11-8(16-3)6-13-7-9(11)17-4/h6-7H,5H2,1-4H3,(H,14,15)
• InChI Key： FCKDRLKCDDUIQE-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1C(C)(C)CC(=O)O)OC

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid

3-(3,5-Dimethoxypyridin-4-yl)-3-methylbutanoic Acid: A Comprehensive Overview

3-(3,5-Dimethoxypyridin-4-yl)-3-methylbutanoic acid, with the CAS number 2229603-96-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as DMB acid or DMB, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with methoxy groups at positions 3 and 5, connected to a butanoic acid moiety via a methyl group. This combination of functional groups imparts the compound with intriguing chemical properties and biological activity.

The synthesis of DMB acid involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic methodology have enabled chemists to optimize the synthesis pathway, improving yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with green chemistry principles by reducing energy consumption and waste generation.

DMB acid's structure is characterized by a conjugated system that facilitates electronic communication between the pyridine ring and the carboxylic acid group. This feature is crucial for its reactivity in various chemical transformations. For example, the compound can undergo nucleophilic substitution reactions due to the electron-withdrawing effects of the methoxy groups on the pyridine ring. Additionally, the presence of the methyl group at position 4 of the pyridine ring introduces steric effects that influence both reactivity and selectivity in reactions.

The biological activity of DMB acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can inhibit key enzymes involved in inflammatory pathways. Furthermore, investigations into its antioxidant properties have revealed its ability to scavenge free radicals, making it a promising candidate for applications in oxidative stress-related conditions.

In terms of pharmacokinetics, studies have shown that DMB acid exhibits moderate bioavailability when administered orally. Its absorption is influenced by the presence of food, with findings suggesting that co-administration with dietary fats can enhance uptake. Metabolism occurs primarily in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that retain some of the parent compound's biological activity.

The safety profile of DMB acid has also been evaluated in preclinical models. Acute toxicity studies indicate a relatively low toxicity profile, with no significant adverse effects observed at therapeutic doses. Chronic toxicity studies are currently underway to assess long-term safety and tolerability.

In conclusion, 3-(3,5-Dimethoxypyridin-4-yl)-3-methylbutanoic acid, or DMB acid, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a compelling candidate for further development in drug discovery programs.